Cas no 625437-45-8 (N-(2,3-difluorophenyl)methylcyclopropanamine)

N-(2,3-difluorophenyl)methylcyclopropanamine structure
625437-45-8 structure
Product Name:N-(2,3-difluorophenyl)methylcyclopropanamine
CAS No:625437-45-8
MF:C10H11F2N
MW:183.1978495121
CID:3377080
PubChem ID:43234459
Update Time:2025-04-21

N-(2,3-difluorophenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

    • BENZENEMETHANAMINE, N-CYCLOPROPYL-2,3-DIFLUORO-
    • n-(2,3-Difluorobenzyl)cyclopropanamine
    • N-(2,3-difluorophenyl)methylcyclopropanamine
    • 625437-45-8
    • CS-0304390
    • EN300-164090
    • INJAMPFEUYMVHZ-UHFFFAOYSA-N
    • N-[(2,3-difluorophenyl)methyl]cyclopropanamine
    • SCHEMBL737133
    • Cyclopropyl-(2,3-difluorobenzyl)amine
    • AKOS009117696
    • Inchi: 1S/C10H11F2N/c11-9-3-1-2-7(10(9)12)6-13-8-4-5-8/h1-3,8,13H,4-6H2
    • InChI Key: INJAMPFEUYMVHZ-UHFFFAOYSA-N
    • SMILES: C1(CNC2CC2)=CC=CC(F)=C1F

Computed Properties

  • Exact Mass: 183.086
  • Monoisotopic Mass: 183.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 2

N-(2,3-difluorophenyl)methylcyclopropanamine Pricemore >>

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